Cas no 954268-81-6 (2-Amino-N-(tert-butyl)benzenesulfonamide)

• Product Name: 2-Amino-N-(tert-butyl)benzenesulfonamide
• CAS No: 954268-81-6
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• MDL: MFCD09738049
• CID: 1024978
• PubChem ID: 16791254
• Update Time: 2024-10-25

2-Amino-N-(tert-butyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(tert-butyl)benzenesulfonamide
• 2-amino-N-tert-butylbenzenesulfonamide
• 2-Amino-N-(tert-butyl)benzenesulfomide
• 2-Amino-N-(1,1-dimethylethyl)benzenesulfonamide (ACI)
• 2-Amino-N-tert-butylbenzene-1-sulfonamide
• DTXSID20588557
• SCHEMBL3404809
• DB-392629
• Benzenesulfonamide, 2-amino-N-(1,1-dimethylethyl)-
• MFCD09738049
• AS-63574
• t-Butyl 2-aminobenzenesulfonamide
• 2-Amino-N-(1,1-dimethylethyl)benzenesulfonamide
• 954268-81-6
• D82434
• EN300-54287
• SB79827
• XFT2BCX9YY
• AKOS000145583
• CS-0154868
• Z278052000

• MDL： MFCD09738049
• Inchi： 1S/C10H16N2O2S/c1-10(2,3)12-15(13,14)9-7-5-4-6-8(9)11/h4-7,12H,11H2,1-3H3
• InChI Key： ILPLPDHFRANPRK-UHFFFAOYSA-N
• SMILES： O=S(C1C(N)=CC=CC=1)(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 228.09300
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 80.57000
• LogP: 3.39850